Cas no 954622-00-5 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide
• CAS No: 954622-00-5
• MF: C₁₉H₂₂F₂N₂OS
• MW: 364.452590465546
• CID: 6182171
• PubChem ID: 16931800
• Update Time: 2025-11-01

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide
• F2392-0709
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2,6-difluorobenzamide
• 954622-00-5
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2,6-difluorobenzamide
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2,6-difluorobenzamide
• AKOS024645932
• SR-01000912490-1
• SR-01000912490

• Inchi： 1S/C19H22F2N2OS/c20-15-6-5-7-16(21)18(15)19(24)22-12-17(14-8-11-25-13-14)23-9-3-1-2-4-10-23/h5-8,11,13,17H,1-4,9-10,12H2,(H,22,24)
• InChI Key： SCMPRDBZWJYSRR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C(=CC=CC=1F)F)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 364.14209083g/mol
• Monoisotopic Mass: 364.14209083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.6Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide

Recent Advances in the Study of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide (CAS: 954622-00-5)

In recent years, the compound N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide (CAS: 954622-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a thiophene ring, an azepane moiety, and difluorobenzamide group contributes to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a potent modulator of specific protein-protein interactions, particularly in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic nature and molecular weight, has been a key area of exploration. These findings open new avenues for the development of targeted therapies for conditions such as Alzheimer's and Parkinson's diseases.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as an anti-inflammatory agent. The research demonstrated that N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide exhibits selective inhibition of key inflammatory pathways, with minimal off-target effects. This selectivity is particularly noteworthy, as it suggests a reduced risk of adverse side effects compared to existing anti-inflammatory drugs. The study also provided insights into the structure-activity relationship (SAR) of the compound, identifying critical functional groups responsible for its efficacy.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of this compound. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. This development is particularly relevant for potential large-scale production, should the compound progress to clinical trials.

Looking forward, the most promising application of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,6-difluorobenzamide appears to be in the field of precision medicine. Its unique pharmacological profile makes it an attractive candidate for personalized treatment approaches, particularly in complex, multifactorial diseases. Current research efforts are focusing on biomarker identification to better predict patient response to this compound. As these studies progress, we anticipate seeing more translational research bridging the gap between laboratory findings and clinical applications.